Cas no 1423028-25-4 (4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole
• CAS No: 1423028-25-4
• MF: C₈H₁₀ClNOS
• MW: 203.689099788666
• CID: 4598231
• PubChem ID: 65331177
• Update Time: 2025-05-19

4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(tetrahydrofuran-2-yl)thiazole
• 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole

• Inchi： 1S/C8H10ClNOS/c9-4-6-5-12-8(10-6)7-2-1-3-11-7/h5,7H,1-4H2
• InChI Key： DFFJFRZVYYPJAB-UHFFFAOYSA-N
• SMILES： S1C=C(CCl)N=C1C1CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole

4-(Chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole: A Comprehensive Overview

4-(Chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole, also known by its CAS number 1423028-25-4, is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a thiazole ring with a chloromethyl group and an oxolane (tetrahydrofuran) substituent. The combination of these functional groups makes it a versatile building block for the construction of complex molecules, particularly in drug discovery and agrochemical development.

The thiazole core of this compound is a five-membered ring containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity, making it a popular choice in organic synthesis. The presence of the chloromethyl group (-CH₂Cl) introduces electrophilic character to the molecule, enabling various substitution reactions. Meanwhile, the oxolane substituent (-O-C₃H₆-) adds a cyclic ether functionality, which can participate in nucleophilic attacks or serve as a protecting group during synthesis.

Recent studies have highlighted the potential of 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks that mimic natural product scaffolds. These frameworks are often precursors to drugs targeting various diseases, including cancer and infectious diseases.

In terms of synthetic applications, this compound has been employed in the development of novel antibiotics. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecules with antimicrobial properties. Additionally, its role as a chiral auxiliary has been investigated, where it facilitates the synthesis of enantiomerically enriched compounds—a critical requirement in pharmaceutical chemistry.

The versatility of 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole extends to its application in agrochemicals. Its derivatives have shown promise as herbicides and fungicides due to their ability to inhibit key enzymes involved in plant and microbial metabolism. Recent advancements in green chemistry have also led to the exploration of this compound as part of sustainable synthetic pathways, reducing reliance on hazardous reagents and improving overall process efficiency.

From a structural perspective, the molecule's thiazole ring provides an excellent platform for further functionalization. The chloromethyl group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity allows chemists to introduce diverse functionalities into the molecule, tailoring it for specific applications.

The oxolane substituent adds another layer of complexity to this compound's reactivity profile. It can act as both an electron-donating group and a site for ring-opening reactions under specific conditions. This dual functionality enhances the molecule's utility in designing multi-component reactions and constructing libraries of compounds for high-throughput screening.

In conclusion, 4-(chloromethyl)-2-(oxolan-2-yl)-1,3-thiazole (CAS No: 1423028-25-4) stands out as a valuable tool in modern organic synthesis. Its unique combination of functional groups and reactivity makes it indispensable in drug discovery, agrochemical development, and advanced material science. As research continues to uncover new applications for this compound, its role in shaping future innovations across various industries is expected to grow significantly.